Methyl 6-bromo-3-formyl-1-isopropyl-1H-indazole-4-carboxylate

• Molecular Formula: C13H13BrN2O3
• Molecular Weight: 325.16 g/mol
• IUPAC Name: methyl 6-bromo-3-formyl-1-propan-2-ylindazole-4-carboxylate
• InChI: InChI=1S/C13H13BrN2O3/c1-7(2)16-11-5-8(14)4-9(13(18)19-3)12(11)10(6-17)15-16/h4-7H,1-3H3
• InChI Key: NKYXKDGOZCVSHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC(=CC(=C2C(=N1)C=O)C(=O)OC)Br

Description

Methyl 6-bromo-3-formyl-1-isopropyl-1H-indazole-4-carboxylate is a useful research compound. Its molecular formula is C13H13BrN2O3 and its molecular weight is 325.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 6-bromo-3-formyl-1H-indazole-4-carboxylate 1 (11.5 g, 40.63 mmol) in DMF (230 mL)) was added K2CO3 (14.08 g, 102.02 mmol) at RT under argon, and stirred for 10 min. Then 2-iodopropane (7.24 g, 42.58 mmol) was added at RT and the mixture stirred at 40° C. for 2 h. The reaction mixture was diluted with cold water and extracted with ethyl acetate (4×300 mL). The combined organic layers were washed with water, brine, dried over anhydrous Na2SO4, filtered, and concentrated. The crude residue (12.4 g) was purified by silica gel chromatography (eluent: 0-10% ethyl acetate: pet ether) to afford the title compound as an off white solid (5.55 g, 42%). 1H NMR (CDCl3, 400 MHz): δ 1.659 (d, J=6.4 Hz, 6H), 4.017 (s, 3H), 4.862-4.960 (m, 1H), 7.807 (s, 1H), 7.854 (s, 1H), 10.375 (s, 1H). HPLC: 98.66%.